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Compound of Interest

Compound Name: 2-Bromobenzyl bromide

Cat. No.: B1265691

For Immediate Reference: Essential Safety and Handling Protocols for 2-Bromobenzyl
Bromide

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 2-Bromobenzyl bromide. Adherence to these
protocols is essential for ensuring a safe laboratory environment and preventing hazardous
incidents.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromobenzyl bromide is a corrosive solid that can cause severe skin burns and eye
damage.[1][2][3] It is also classified as toxic if inhaled.[3] Therefore, stringent adherence to
personal protective equipment (PPE) guidelines is mandatory.

Minimum Required PPE:
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PPE Category

Specification

Eye Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[1] A

full face shield is also recommended.[2]

Hand Protection

Chemical-impermeable gloves, such as PVC.[2]
For prolonged or frequent contact, a glove with
a higher protection class (breakthrough time
>240 minutes) is advised.[2] Always wear
gloves on clean hands and wash hands

thoroughly after use.[2]

Body Protection

Fire/flame resistant and impervious clothing.[1]
An apron, such as a PVC apron, and overalls

should be worn.[2]

Respiratory Protection

A NIOSH-approved respirator (e.g., N95 dust
mask) is necessary if working with fine powders
or in poorly ventilated areas.[4] If exposure limits
are exceeded or irritation is experienced, a full-
face respirator with appropriate cartridges
should be used.[1]

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Work with 2-Bromobenzyl bromide must be conducted in a well-ventilated laboratory hood

to minimize inhalation exposure.[4]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][5]

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly worn.
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e Dispensing: Handle in a well-ventilated area.[1] Avoid the formation of dust and aerosols.[1]
Use non-sparking tools to prevent ignition.[1]

o During Use: Avoid all personal contact, including inhalation.[2] Do not breathe dust, fumes,
gas, mist, vapors, or spray.[1][3]

o After Handling: Wash hands and any exposed skin thoroughly after handling.[1][3]
Contaminated clothing should be removed and washed before reuse.[1]

Storage:
e Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
 Itis recommended to keep the container refrigerated in a designated corrosives area.[3][5][6]

o Store away from incompatible materials such as bases, strong oxidizing agents, alcohols,
amines, and metals.[3][5]

Emergency Procedures

In Case of Exposure:
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Exposure Route First-Aid Measures

Remove the person to fresh air and keep them

comfortable for breathing.[1][3] If breathing is
Inhalation difficult, give oxygen. If not breathing, provide

artificial respiration.[3] Get emergency medical

help immediately.[1]

Immediately flush the body and clothes with
large amounts of water, using a safety shower if
) available.[2] Quickly remove all contaminated
Skin Contact o )
clothing, including footwear.[2] Wash the
affected area with soap and plenty of water.[3]

Immediate medical attention is required.[3][5]

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15
minutes.[2][3] Ensure complete irrigation by

Eye Contact occasionally lifting the upper and lower eyelids.
[2] Remove contact lenses if present and easy
to do.[1] Immediate medical attention is

required.[3]

Rinse the mouth with water.[1] Do NOT induce
Ingestion vomiting.[1][3] Call a physician or poison control

center immediately.[3]

Spill Response:

Evacuate: Clear the area of all personnel and move upwind.[2]

o Ventilate: Ensure adequate ventilation.

e Control Ignition Sources: Remove all sources of ignition.[1]

o Containment: Use dry cleanup procedures and avoid generating dust.[2] Sweep up and
shovel the material into a suitable, labeled container for disposal.[3][5]

o Decontamination: Clean the spill area thoroughly.
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For major spills, alert emergency responders and inform them of the location and nature of the
hazard.[2]

Spill Containment (with full PPE) Post-Cleanup

| Contain Spill with Inert Material ‘—»‘ Clean Up with Dry Methods (Avoid Dust) }—»‘ Collectin Labeled, Sealed Container }»

|

g Decontaminate Spill Area SRR Dispose as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Workflow for Safely Handling a 2-Bromobenzyl Bromide Spill.

Disposal Plan

2-Bromobenzyl bromide and its container must be disposed of as hazardous waste.[2]

o Waste Characterization: The waste should be classified as halogenated organic waste.[4] In
the US, it may fall under EPA hazardous waste number D002 (corrosivity).[2]

o Containerization: Ensure the waste is in a clearly labeled, sealed, and non-reactive
container.[4] The label must include the full chemical name. Do not mix with other waste
streams.[4]

o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials.[4]

o Disposal: All waste must be handled in accordance with local, state, and federal regulations.
[2] Arrange for pickup and disposal through a licensed hazardous waste disposal company.
[4] Contact your institution's Environmental Health and Safety (EHS) department for specific
procedures.[4]
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Physical and Chemical Properties

Property Value

Appearance White to off-white or light yellow solid/powder.[1]
[3]

Molecular Formula C7HsBr2

Molecular Weight 249.93 g/mol [4]

Melting Point 29 - 32 °C (84.2 - 89.6 °F)[3][7]

Boiling Point 129 °C (264.2 °F) @ 19 mmHg[3][7]

Flash Point > 110 °C (> 230 °F)[3]

This comprehensive guide is intended to provide essential information for the safe handling of
2-Bromobenzyl bromide. Always consult your institution's specific safety protocols and the
most recent Safety Data Sheet (SDS) before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265691#personal-protective-equipment-for-
handling-2-bromobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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